Cas no 4533-96-4 (4-chloro-2-nitrobenzenesulfonyl chloride)

• Product Name: 4-chloro-2-nitrobenzenesulfonyl chloride
• CAS No: 4533-96-4
• MF: C₆H₃Cl₂NO₄S
• MW: 256.063318490982
• MDL: MFCD02684714
• CID: 331255
• PubChem ID: 20631
• Update Time: 2025-04-19

4-chloro-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 4-chloro-2-nitro-
• 4-Chloro-2-Nitrobenzenesulfonyl Chloride
• SCHEMBL1052777
• MFCD02684714
• AKOS000813763
• EINECS 224-875-5
• 4-chloro-2-nitrobenzenesulfonylchloride
• 4-Chloro-2-nitrophenylsulfonyl chloride
• 4-Chlor-2-nitrobenzolsulfochlorid
• EN300-30660
• NS00031524
• UNII-2U62Q3CF4S
• DTXSID10196483
• NSC81212
• Benzenesulfonyl chloride, 4-chloro-2-nitro-
• 4-Chloro-2-nitro-benzenesulfonyl chloride
• 4-Chloro-2-nitrophenylsulphonyl chloride
• 4-chloro-2-nitrobenzene-1-sulfonyl chloride
• 2U62Q3CF4S
• 4-Chloro-2-nitrobenzenesulfonyl chloride #
• NSC-81212
• 2-Nitro-4-chlorobenzenesulfonyl chloride
• 4533-96-4
• o-Nitro-p-chlorobenzene sulfonyl chloride
• AT40600
• FT-0755003
• 4-Chloro-2-nitrophenylsulfonylchloride
• F9995-0525
• 4-Chloro-2-nitrobenzenesulfonyl chloride, 97%
• NSC 81212
• DB-070639
• 4-chloro-2-nitrobenzenesulfonyl chloride

• MDL： MFCD02684714
• Inchi： 1S/C6H3Cl2NO4S/c7-4-1-2-6(14(8,12)13)5(3-4)9(10)11/h1-3H
• InChI Key： LYESTQKHIPXVIK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1[N+](=O)[O-])Cl)(=O)=O

Computed Properties

• Exact Mass: 254.91600
• Monoisotopic Mass: 254.915984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3

Experimental Properties

• Density: 1.708
• Melting Point: 75-79 °C
• Boiling Point: 352.7 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.599
• PSA: 88.34000
• LogP: 3.77970
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-2-nitrobenzenesulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)